Cas no 1807057-95-9 (1-(2-Bromo-6-cyanophenyl)propan-2-one)

1-(2-Bromo-6-cyanophenyl)propan-2-one is a brominated and cyanated aromatic ketone with potential utility as an intermediate in organic synthesis. Its structure, featuring both bromine and cyano substituents on the phenyl ring, offers versatility for further functionalization, making it valuable in pharmaceutical and agrochemical research. The bromine atom facilitates cross-coupling reactions, while the cyano group can be transformed into carboxylic acids, amides, or other derivatives. The propan-2-one moiety provides a reactive carbonyl site for condensation or reduction reactions. This compound is particularly useful in constructing complex molecular frameworks due to its bifunctional reactivity and stability under standard handling conditions.

1-(2-Bromo-6-cyanophenyl)propan-2-one structure

1807057-95-9 structure

Product Name:1-(2-Bromo-6-cyanophenyl)propan-2-one

CAS No:1807057-95-9

MF:C₁₀H₈BrNO

MW:238.08062171936

CID:4977363

Update Time:2025-06-06

1-(2-Bromo-6-cyanophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromo-6-cyanophenyl)propan-2-one
- Inchi： 1S/C10H8BrNO/c1-7(13)5-9-8(6-12)3-2-4-10(9)11/h2-4H,5H2,1H3
- InChI Key： WXRZYBCUPLCAOE-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C#N)=C1CC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 2
Topological Polar Surface Area: 40.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013016402-250mg	1-(2-Bromo-6-cyanophenyl)propan-2-one	1807057-95-9	97%	250mg	484.80 USD	2021-06-25
Alichem	A013016402-500mg	1-(2-Bromo-6-cyanophenyl)propan-2-one	1807057-95-9	97%	500mg	815.00 USD	2021-06-25
Alichem	A013016402-1g	1-(2-Bromo-6-cyanophenyl)propan-2-one	1807057-95-9	97%	1g	1,579.40 USD	2021-06-25